Cas no 2649070-17-5 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid)
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid
- EN300-1515517
- 2649070-17-5
- 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid
-
- Inchi: 1S/C24H27N3O6/c1-3-24(2,22(30)31)27-21(29)13-25-20(28)12-26-23(32)33-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19H,3,12-14H2,1-2H3,(H,25,28)(H,26,32)(H,27,29)(H,30,31)
- InChI Key: OUTNXHXKXPDAEO-UHFFFAOYSA-N
- SMILES: O(C(NCC(NCC(NC(C(=O)O)(C)CC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 453.18998559g/mol
- Monoisotopic Mass: 453.18998559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 722
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 134Ų
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515517-0.05g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid |
2649070-17-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515517-0.1g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid |
2649070-17-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515517-0.25g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid |
2649070-17-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515517-0.5g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid |
2649070-17-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515517-1.0g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid |
2649070-17-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515517-2.5g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid |
2649070-17-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515517-5.0g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid |
2649070-17-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515517-10.0g |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid |
2649070-17-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515517-50mg |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid |
2649070-17-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1515517-100mg |
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylbutanoic acid |
2649070-17-5 | 100mg |
$2963.0 | 2023-09-27 |
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid
Comprehensive Overview of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid (CAS No. 2649070-17-5)
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid (CAS No. 2649070-17-5) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a unique structure combining the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group with a branched 2-methylbutanoic acid moiety, making it particularly valuable for solid-phase peptide synthesis (SPPS) applications.
The growing interest in peptide-based therapeutics has significantly increased demand for high-quality Fmoc-amino acid building blocks like 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid. Researchers frequently search for information about its synthesis protocol, purification methods, and application in drug discovery, reflecting current trends in biopharmaceutical development.
From a chemical perspective, this compound demonstrates excellent stability under standard peptide coupling conditions while maintaining good solubility in common organic solvents. The Fmoc protecting group can be efficiently removed under mild basic conditions, making it ideal for iterative peptide chain elongation. Its branched side chain contributes to the formation of specific secondary structures in synthetic peptides, which is crucial for developing bioactive peptide analogs.
In pharmaceutical applications, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid serves as a key intermediate for creating peptide-based drug candidates. Recent publications highlight its use in developing GPCR-targeting peptides and enzyme inhibitors, addressing current research priorities in metabolic disorders and oncology. The compound's CAS No. 2649070-17-5 is frequently referenced in patent applications for novel peptide therapeutics.
Quality control of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid typically involves HPLC analysis to ensure high purity (>98%), which is essential for reproducible results in peptide synthesis. Analytical data sheets often include specifications for optical rotation, melting point, and residual solvent content, meeting the stringent requirements of pharmaceutical research.
The commercial availability of CAS No. 2649070-17-5 from specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories. Current market trends show increasing demand for custom Fmoc-amino acids with unique structural features, positioning this compound as a valuable research tool. Suppliers often provide technical support regarding its storage conditions (typically at -20°C) and handling precautions to maintain stability.
Recent advancements in peptide drug discovery have created new opportunities for derivatives of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid. Researchers are particularly interested in its potential for creating peptide-protein conjugates and stapled peptides, which represent cutting-edge approaches in targeted therapy development.
From a synthetic chemistry perspective, the compound's multiple amide bonds and chiral center present interesting challenges for large-scale production. Process chemists frequently search for optimized synthetic routes to improve yield and reduce production costs while maintaining high enantiomeric purity, reflecting industry needs for cost-effective peptide building blocks.
The future outlook for 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid appears promising, with anticipated growth in the peptide therapeutics market. Its unique structural features continue to attract attention from medicinal chemists working on next-generation biologic drugs and diagnostic peptides, ensuring its relevance in pharmaceutical research for years to come.
2649070-17-5 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)